(4-Bromobutyl)(hydroxy)stannanone

• IUPAC Name: 4-bromobutyl-hydroxy-oxotin
• InChI: InChI=1S/C4H8Br.H2O.O.Sn/c1-2-3-4-5;;;/h1-4H2;1H2;;/q;;;+1/p-1
• InChI Key: OUVSVWMXLHOCEE-UHFFFAOYSA-M
• Canonical SMILES: C(CC[Sn](=O)O)CBr
• Molecular Formula: C4H9BrO2Sn
• DSSTOX Substance ID: DTXSID70819500
• Molecular Weight: 287.73 g/mol
• CAS No.: 61222-05-7

Description

(4-Bromobutyl)(hydroxy)stannanone is an organotin compound featuring a tin (Sn) center bonded to a 4-bromobutyl chain (-CH₂CH₂CH₂CH₂Br) and a hydroxyl (-OH) group. Its structure likely adopts a trigonal bipyramidal or tetrahedral geometry, depending on the oxidation state of tin. Organotin compounds are widely used in catalysis, polymer stabilization, and biomedical applications due to their tunable reactivity and ligand-exchange properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Bromobutyl)(hydroxy)stannanone typically involves the reaction of 4-bromobutyl halides with stannanone precursors under controlled conditions. One common method includes the use of 4-bromobutyl chloride reacting with stannanone in the presence of a base such as sodium hydroxide to facilitate the substitution reaction.

Industrial Production Methods

Industrial production of (4-Bromobutyl)(hydroxy)stannanone may involve large-scale batch reactors where the reaction conditions are optimized for yield and purity. The use of continuous flow reactors can also be employed to enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

(4-Bromobutyl)(hydroxy)stannanone undergoes various types of chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The bromobutyl group can be reduced to form butyl derivatives.

Substitution: The bromine atom can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like ammonia or thiourea can be used under basic conditions to replace the bromine atom.

Major Products

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of butyl derivatives.

Substitution: Formation of amine or thiol derivatives.

Scientific Research Applications

(4-Bromobutyl)(hydroxy)stannanone has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in drug development and as a precursor for bioactive compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (4-Bromobutyl)(hydroxy)stannanone involves its interaction with molecular targets through its functional groups. The bromobutyl group can participate in nucleophilic substitution reactions, while the hydroxy group can form hydrogen bonds and undergo oxidation-reduction reactions. These interactions can modulate the activity of enzymes and other biomolecules, leading to various biological effects.

Comparison with Similar Compounds

Organotin Compounds with Alkyl/Haloalkyl Substituents

a. Triphenyltin Bromide (TPTB)

• Structure : Sn bonded to three phenyl groups and one bromide.
• Reactivity: Less electrophilic than (4-bromobutyl)(hydroxy)stannanone due to electron-donating phenyl groups. Predominantly used as a biocide.
• Polarity: Lower than (4-bromobutyl)(hydroxy)stannanone due to the absence of a hydroxyl group.

b. 4-Bromobutyl(triphenyl)plumbane

• Structure : Pb center with a 4-bromobutyl chain and three phenyl groups .
• Comparison : Lead (Pb) analogs exhibit higher toxicity and lower thermal stability than tin analogs. The bromobutyl chain in both compounds enables alkylation, but tin derivatives are preferred in synthetic applications due to safer handling .

c. Hydroxystannanes (e.g., Triethyltin Hydroxide)

• Structure : Sn with ethyl groups and a hydroxyl ligand.
• Reactivity: Less alkylation capability compared to (4-bromobutyl)(hydroxy)stannanone, as bromine is a better leaving group than hydroxide.

a. 1-(4-Bromobutyl)-4-methylpyridin-1-ium

• Application : Used to alkylate cysteine thiols in peptides, achieving a lower limit of quantification (LLOQ) of 5 pM in analytical chemistry .

b. 3-(4-Bromobutyl)-4-hydroxy-2H-chromen-2-one

• Role : Intermediate in synthesizing coumarin derivatives with antimicrobial activity .
• Divergence: The hydroxyl group in (4-bromobutyl)(hydroxy)stannanone could facilitate hydrogen bonding, altering reactivity compared to non-hydroxylated bromobutyl compounds.

Physical and Structural Properties

Crystal Packing and Supramolecular Interactions

• 1-(4-Bromobutyl)-3,6-dimethyluracil : XRD studies reveal steric interactions between the bromobutyl chain and uracil rings, with weak C=O···Br interactions .
• Inference: (4-Bromobutyl)(hydroxy)stannanone may form similar halogen bonds, but the hydroxyl group could introduce O-H···O/Sn hydrogen bonds, enhancing crystallinity .

Data Table: Key Properties of Comparable Compounds

Compound	Molecular Weight (g/mol)	Key Functional Groups	Reactivity (Alkylation)	LLOQ (if applicable)	Application(s)
(4-Bromobutyl)(hydroxy)stannanone	~300 (estimated)	-OH, -CH₂CH₂CH₂CH₂Br	High (Sn-Br bond lability)	N/A	Catalysis, Synthesis
1-(4-Bromobutyl)-4-methylpyridin-1-ium	256.11	Pyridinium, -Br	Very High	5 pM	Peptide derivatization
4-Bromobutyl(triphenyl)plumbane	546.25	Pb, -Br	Moderate	N/A	Research chemical
Triethyltin Hydroxide	222.95	-OH, Ethyl groups	Low	N/A	Polymer stabilization

Challenges and Limitations

• Data Gaps: Direct studies on (4-Bromobutyl)(hydroxy)stannanone are absent in the provided evidence; comparisons rely on structural analogs.
• Contradictions : Lead-based bromobutyl compounds show higher reactivity but are less environmentally viable than tin derivatives .